Cas no 2649074-14-4 (2-(2-isocyanatoethyl)-2,3-dihydro-1H-indene)

• Product Name: 2-(2-isocyanatoethyl)-2,3-dihydro-1H-indene
• CAS No: 2649074-14-4
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6259736
• PubChem ID: 165968265
• Update Time: 2025-05-20

2-(2-isocyanatoethyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-2,3-dihydro-1H-indene
• EN300-1744982
• 2649074-14-4

• Inchi： 1S/C12H13NO/c14-9-13-6-5-10-7-11-3-1-2-4-12(11)8-10/h1-4,10H,5-8H2
• InChI Key： NJLNLEGPZSBQBP-UHFFFAOYSA-N
• SMILES： O=C=NCCC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-(2-isocyanatoethyl)-2,3-dihydro-1H-indene

Introduction to 2-(2-Isocyanatoethyl)-2,3-dihydro-1H-indene (CAS No. 2649074-14-4)

2-(2-Isocyanatoethyl)-2,3-dihydro-1H-indene, with the CAS number 2649074-14-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of indenes and features a unique isocyanate functional group, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The structure of 2-(2-Isocyanatoethyl)-2,3-dihydro-1H-indene consists of a seven-membered ring fused with a benzene ring, providing a rigid and stable framework. The presence of the isocyanate group (-N=C=O) at the 2-position of the ethyl side chain introduces reactivity and versatility, enabling a wide range of chemical transformations. This compound can participate in various reactions, including nucleophilic addition, condensation, and polymerization, making it an essential building block in synthetic chemistry.

In the realm of medicinal chemistry, 2-(2-Isocyanatoethyl)-2,3-dihydro-1H-indene has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential in the synthesis of bioactive molecules with therapeutic applications. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anti-cancer properties. The isocyanate group facilitates the formation of urea and urethane linkages, which are crucial for modulating biological activity and improving drug efficacy.

Beyond pharmaceuticals, 2-(2-Isocyanatoethyl)-2,3-dihydro-1H-indene has found applications in materials science. Its ability to undergo polymerization reactions makes it a suitable monomer for producing high-performance polymers and copolymers. These materials exhibit excellent mechanical properties, thermal stability, and chemical resistance, making them ideal for use in various industries, including electronics, automotive, and aerospace.

The synthesis of 2-(2-Isocyanatoethyl)-2,3-dihydro-1H-indene typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the reaction of 1H-indene with an appropriate isocyanate derivative under controlled conditions. The resulting product can be further purified using techniques such as column chromatography or recrystallization to meet stringent quality standards required for both research and industrial applications.

In terms of safety and handling, it is important to note that while 2-(2-Isocyanatoethyl)-2,3-dihydro-1H-indene is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be worn during handling to prevent skin contact and inhalation. Additionally, storage conditions should be controlled to avoid exposure to moisture or other reactive substances that could compromise its stability.

The future prospects for 2-(2-Isocyanatoethyl)-2,3-dihydro-1H-indene are promising. Ongoing research continues to uncover new applications and potential improvements in its synthesis methods. For example, recent advancements in catalytic processes have led to more efficient and environmentally friendly routes for producing this compound. These developments are expected to enhance its accessibility and broaden its utility in both academic and industrial settings.

In conclusion, 2-(2-Isocyanatoethyl)-2,3-dihydro-1H-indene (CAS No. 2649074-14-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new drugs and advanced materials. As research progresses, it is likely that this compound will continue to play a crucial role in advancing the frontiers of chemical science.